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Compound of Interest

Compound Name: SPV106

Cat. No.: B610957

For researchers, scientists, and drug development professionals handling SPV106, adherence
to proper disposal protocols is crucial for maintaining laboratory safety and environmental
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of
SPV106, grounded in its known chemical properties and associated hazards.

Key Safety and Handling Information

SPV106 is identified as a skin sensitizer and a combustible solid. Understanding these
properties is the foundation of its safe management from use to disposal.

Property Description Source

Chemical Name Not available TargetMol[1]

CAS Number 1036939-38-4 Sigma-Aldrich, TargetMol[1]
Molecular Formula C22H4004 Sigma-Aldrich

Molecular Weight 368.55 g/mol Sigma-Aldrich

H317: May cause an allergic ) ]
Hazard Statements ] ] Sigma-Aldrich
skin reaction.

Signal Word Warning Sigma-Aldrich
GHS Pictograms GHSO07 (Exclamation Mark) Sigma-Aldrich
Storage Class 11: Combustible Solids Sigma-Aldrich
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Personal Protective Equipment (PPE) for Handling and
Disposal

Prior to handling SPV106 waste, it is imperative to be outfitted with the appropriate Personal
Protective Equipment (PPE) to prevent skin contact and potential allergic reactions.

» Gloves: Nitrile or other chemical-resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard lab coat should be worn to protect from incidental contact.

o Respiratory Protection: Not generally required for handling the solid material in well-
ventilated areas. However, if there is a risk of generating dust or aerosols, a NIOSH-
approved respirator may be necessary.

Step-by-Step Disposal Protocol for SPV106

This protocol outlines the necessary procedures for the collection, storage, and disposal of
SPV106 waste in a laboratory setting.

1. Waste Segregation and Collection:
e Solid Waste:

o Place all solid SPV106 waste, including contaminated consumables (e.g., weigh boats,
pipette tips, gloves), into a designated, leak-proof hazardous waste container.

o This container should be clearly labeled for "SPV106 Solid Waste" and compatible with
combustible solids.

e Liquid Waste:

o If SPV106 is dissolved in a solvent, collect the liquid waste in a separate, sealed, and
chemically compatible hazardous waste container.

o The container must be labeled with the full chemical name of all constituents, including the
solvent, and their approximate concentrations.
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Sharps:

o Any sharps (e.g., needles, razor blades) contaminated with SPV106 must be disposed of
in a designated sharps container that is puncture-resistant and leak-proof.

. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled with a hazardous waste tag as
soon as waste is added.

The label must include:

The words "Hazardous Waste"

[e]

[e]

The full chemical name: SPV106

o

The specific hazards: "Skin Sensitizer," "Combustible Solid"

The accumulation start date

[¢]

[¢]

The name of the principal investigator and laboratory location
. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area away
from general laboratory traffic.

Ensure that the storage area is cool and dry to mitigate the risk associated with combustible
solids.

Segregate the SPV106 waste from incompatible materials, particularly strong oxidizing
agents.

Keep waste containers tightly sealed at all times, except when adding waste.

. Arranging for Disposal:
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e SPV106 waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.

» Do not dispose of SPV106 down the drain or in the regular trash.
» Follow your institution's specific procedures for requesting a hazardous waste pickup.
5. Spill and Decontamination Procedures:

 In the event of a spill, evacuate the immediate area and alert your laboratory supervisor and
EHS.

o For small spills of solid SPV106, and if you are trained to do so, carefully sweep the material
into a designated hazardous waste container using non-sparking tools. Avoid creating dust.

o Decontaminate the spill area with a suitable solvent (e.g., ethanol, isopropanol) and collect
all cleaning materials as hazardous waste.

o For larger spills, or any spill of SPV106 in solution, contact your EHS for assistance.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of SPV106.

Waste Generation & Collection Interim Storage Final Disposal

Segregate Waste Use Designated Labeled Store in Secure, Segregate from Request EHS/ Proper Disposal by
Generate SPV106 Waste P (Solid, Liquid, Sharps) Hazardous Waste Container ®  Designated Area Incompatible Materials Contractor Pickup Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SPV106 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of SPV106].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610957#spv106-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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